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Compound of Interest |

Compound Name: rel-(R,S)-Formoterol
CAS No.: 532414-36-1
Cat. No.: B602121
Get Quote
. J

Formoterol Fumarate Dihydrate is a potent, long-acting beta-2 adrenergic agonist (LABA)
pivotal in the management of asthma and chronic obstructive pulmonary disease (COPD).[1] Its
therapeutic efficacy is intrinsically linked to its physicochemical properties, which govern its
stability, solubility, and delivery, particularly in inhalation formulations. As a crystalline powder,
its solid-state characteristics are of paramount importance for drug development, from
manufacturing and storage to aerosol performance and bioavailability.[1]

This guide, intended for researchers and drug development professionals, provides a detailed
examination of the essential physicochemical characteristics of Formoterol Fumarate
Dihydrate. We will move beyond simple data presentation to explore the causality behind these
properties and the experimental methodologies used to characterize them, offering a holistic
view for formulation and analytical scientists.

Molecular Identity and Physical Characteristics

Formoterol Fumarate Dihydrate is the dihydrate salt of a 2:1 complex of formoterol, a synthetic
phenylethanolamine derivative, and fumaric acid.[2] It exists as a white to yellowish-white
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crystalline powder.[2][3] The presence of two chiral centers in the formoterol molecule means it
can exist in different stereoisomeric forms.[2]

Property Value Source

(x)-2-hydroxy-5-[(1RS)-1-
hydroxy-2-[[(1RS)-2-(4-
methoxyphenyl)-1-

Chemical Name ypheny) (2]
methylethyl]-
amino]ethyl]formanilide

fumarate dihydrate

(C19H24N204)2 - C4aH40a4 -

Molecular Formula [2][4]
2H20

Molecular Weight 840.91 g/mol [2][5]

CAS Number 183814-30-4 [2][4]

White to yellowish-white
Appearance , _ [21[3]1[5]
solid/crystalline powder

Solubility Profile: A Critical Determinant of
Formulation Strategy

The solubility of Formoterol Fumarate Dihydrate is a complex property, heavily influenced by
the solvent system, pH, and temperature. A thorough understanding of its solubility is crucial for
developing both solution-based formulations (e.g., nebulizer solutions) and solid dosage forms
where dissolution is a rate-limiting step.

Aqueous and pH-Dependent Solubility

Formoterol Fumarate Dihydrate is described as slightly soluble in water.[2][6] Its agqueous
solubility is highly dependent on pH, a direct consequence of its acidic and basic functional
groups. The molecule has two primary pKa values, approximately 7.9-8.6 (phenolic group) and
9.2-9.8 (amine group).[1][3][7][8] This dual nature means that its solubility increases
significantly in both highly acidic and highly basic conditions, away from its isoelectric point.[1]

[7]
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Solubility in Organic and Mixed Solvents

Its solubility varies across different organic solvents, which is a key consideration for

processing, purification, and the preparation of advanced drug delivery systems like

nanoparticles. It is reported to be soluble in methanol, sparingly soluble in ethanol, and

practically insoluble in solvents like acetone and diethyl ether.[1][6]

The use of co-solvents like ethanol and methanol with water can exponentially increase

solubility.[1][7] However, an interesting phenomenon occurs with ethanol; at volume fractions

greater than 50%, a decrease in solubility is observed, likely due to the formation of a less

soluble ethanolate solvate.[1][7]

Solvent/Condition

Solubility (at 25°C unless
noted)

Source

Water (pH ~6.4)

1.16 £ 0.02 mg/mL; 1.5 g/L
(1.5 mg/mL)

[1]t71el

Aqueous Solution (pH 3.0)

Significantly higher than at

neutral pH

[2]19]

Aqueous Solution (pH 5.0-7.0)

Lower solubility than at pH 3.0

[2]

Methanol Soluble [1][6]
Ethanol Sparingly Soluble [1][6]
2-Propanol Slightly Soluble [6]
Acetone 0.063 £ 0.004 mg/mL [1]

Diethyl Ether

Practically Insoluble

[1]

DMSO

Slightly Soluble (Sonication
helps)

[5]

Thermal Behavior and Solid-State Stability

Thermal analysis is essential for determining the stability of the dihydrate form and for

identifying potential phase transitions during manufacturing processes like milling or drying.
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Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are the primary
tools for this evaluation.

The DSC thermogram of Formoterol Fumarate Dihydrate is characteristic, typically showing a
bimodal endotherm.[1] The first, often broad peak around 104-111°C, corresponds to the loss
of the two water molecules of hydration.[1][10] This is immediately followed by a sharper
endotherm with an onset around 130-140°C, which is attributed to the melting of the resulting
anhydrous form.[1][6][10] Above 150°C, thermal decomposition begins.[1]

TGA analysis confirms this behavior, showing a weight loss of approximately 4.4%, which
corresponds closely to the theoretical water content of the dihydrate (4.2%).[10] This
dehydration event occurs at temperatures consistent with the first endotherm observed in the
DSC scan.[10]

Observed ]
Thermal Property Technique Source
Value/Range

Dehydration

~104°C - 111°C DSC [1][10]
Endotherm
Melting Endotherm ~130°C - 140°C DSC [1][6][10]
Water Content ~4.2% - 4.4% TGA [10]
Decomposition Begins > 150°C DSC [1]

Crystallinity, Polymorphism, and Solvation

The solid-state form of an active pharmaceutical ingredient (API) can significantly impact its
stability and dissolution rate. Formoterol Fumarate Dihydrate is a crystalline material, which is
confirmed by the presence of multiple sharp peaks in its X-Ray Powder Diffraction (XRPD)
pattern.[1]

The molecule is known to be a prolific solvate former. Polymorph screening studies have
identified several crystalline forms, including three anhydrous polymorphs, the dihydrate, a
diethanolate, a di-isopropanolate, and a dibenzylalcoholate.[10][11] Thermodynamic stability
testing has shown that the dihydrate is the most stable solid form under ambient conditions,
largely due to an efficient hydrogen-bonding network between the formoterol, fumarate, and
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water molecules that results in a well-packed, stable crystal structure.[10] This makes the
dihydrate the preferred form for pharmaceutical development.

The potential for conversion between these forms underscores the need for strict control over
manufacturing processes, particularly those involving different solvents or temperatures, to
ensure the consistent delivery of the stable dihydrate form.

Crystallization
from Alcohols X i
Resulting Solid Forms

Inputs & Conditions Other Solvates Desolvation

(Ethanolate, Isopropanolate)

Crystallization w
Solvent System from Water
(e.g., Water, Ethanol, Isopropanol)

I Anhydrous Polymorphs
>

Transformation P> Stable Dihydrate |« (A,B,C)
(Reversible) > (Form of Choice)
Temperature & A
Relative Humidity
Dehydration
(Heat)
Mechanical Stress

(e.g., Milling, Drying)

Potential Transformation

Click to download full resolution via product page
Caption: Relationship between conditions and solid forms of Formoterol Fumarate.

Key Analytical Protocols and Methodologies

To ensure the quality, consistency, and stability of Formoterol Fumarate Dihydrate, a suite of
analytical techniques is employed. The following protocols are foundational for its
characterization.

Workflow for Physicochemical Characterization
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A logical workflow ensures that all critical parameters of a new batch of API are systematically
evaluated. This process validates the material's identity, purity, and physical form, confirming its
suitability for formulation development.
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Caption: Systematic workflow for API characterization.
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Protocol: Solubility Determination (Shake-Flask Method)

This protocol determines the equilibrium solubility of the compound in a given solvent system.

o Preparation: Add an excess amount of Formoterol Fumarate Dihydrate powder to a known
volume of the desired solvent (e.g., phosphate buffer pH 7.4, methanol) in a sealed, clear
glass vial. The excess solid is crucial to ensure saturation.

o Equilibration: Place the vials in a shaker or rotator bath maintained at a constant temperature
(e.g., 25°C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure
equilibrium is reached.[1]

o Phase Separation: After equilibration, allow the samples to stand undisturbed for a short
period to let the undissolved solids settle.

o Sampling & Filtration: Carefully withdraw an aliquot from the clear supernatant. Immediately
filter the aliquot through a chemically inert membrane filter (e.g., 0.45 um PVDF for aqueous
or PTFE for organic) to remove any undissolved particles.[1]

» Quantification: Dilute the filtered sample appropriately and analyze the concentration of
formoterol using a validated HPLC-UV method.[1] Calculate the solubility in mg/mL or g/L.

Protocol: Purity and Assay by RP-HPLC

This method is used to quantify the amount of Formoterol Fumarate Dihydrate (assay) and
detect any related impurities. The following is based on a typical pharmacopeial method.[12]

» Mobile Phase Preparation:

o Buffer (pH 6.0): Prepare a solution containing 6.1 g/L of monobasic sodium phosphate and
1.0 g/L of dibasic sodium phosphate dihydrate in water.[12]

o Mobile Phase: Use a gradient mixture of the Buffer and Acetonitrile as specified in the

monograph.[12]

o Standard Solution Preparation: Prepare a standard solution of USP Formoterol Fumarate
Reference Standard (RS) at a known concentration (e.g., 0.2 mg/mL) in a suitable diluent
(e.g., Acetonitrile/Buffer 16:84).[12]
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o Sample Solution Preparation: Prepare a sample solution of the Formoterol Fumarate
Dihydrate batch at the same concentration as the standard solution.[12]

o Chromatographic Conditions:

o

Column: C18, 4.6-mm x 15-cm; 5-um packing (L7 type).[12]

[¢]

Detector: UV at 214 nm.[9][12]

[¢]

Flow Rate: 1.0 mL/min.[12]

[e]

Injection Volume: 10 pL.[12]

e Analysis & Calculation: Inject the standard and sample solutions. Identify the formoterol peak
based on the retention time of the standard. Calculate the assay percentage by comparing
the peak area of the sample to the peak area of the standard.[12] Impurities are identified
and quantified based on their relative retention times and response factors.

Stability and Storage

Given its hydrated nature and potential for solid-state transformations, proper storage is critical.
Formoterol Fumarate Dihydrate should be preserved in well-closed, light-resistant containers at
controlled room temperature.[5][6][12] Solutions prepared in DMSO for experimental use may
be stored at -20°C for up to 3 months.[6]

Conclusion

The physicochemical properties of Formoterol Fumarate Dihydrate—particularly its solubility,
thermal stability, and solid-state form—are deeply interconnected and foundational to its
successful development as a pharmaceutical product. The dihydrate is the thermodynamically
stable form, but its potential to convert to various anhydrates or solvates necessitates rigorous
analytical control throughout the manufacturing lifecycle. The protocols and data presented in
this guide provide a framework for researchers and developers to understand, characterize,
and control this critical API, ensuring the consistent delivery of a safe and effective medication
to patients.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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